N-(tert-butyl)-4-((3-(trifluoromethyl)phenylsulfonamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[[[3-(trifluoromethyl)phenyl]sulfonylamino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C18H26F3N3O3S/c1-17(2,3)23-16(25)24-9-7-13(8-10-24)12-22-28(26,27)15-6-4-5-14(11-15)18(19,20)21/h4-6,11,13,22H,7-10,12H2,1-3H3,(H,23,25)
• InChI Key: UFGHCNUCKVSITK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNS(=O)(=O)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C18H26F3N3O3S
• Molecular Weight: 421.5 g/mol

Description

N-(tert-butyl)-4-((3-(trifluoromethyl)phenylsulfonamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H26F3N3O3S and its molecular weight is 421.48. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

One study focused on the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist, which shares a similar sulfonamido piperidine structure with the compound . This research highlighted its elimination mainly via feces, with extensive metabolism and the presence of metabolites indicating a complex biotransformation pathway in humans (Renzulli et al., 2011).

Chemical Safety and Toxicology

The environmental presence and potential health impacts of polyfluorinated compounds, which are structurally related to the compound of interest through their sulfonamide functional groups, were investigated. These studies provide insight into the environmental persistence and bioaccumulation potential of such chemicals, as well as their human exposure and potential health risks (Langer et al., 2010), (Shoeib et al., 2005).

Antimalarial Research

A study investigated the effectiveness of diaphenylsulfone against chloroquine-resistant strains of Plasmodium falciparum. While structurally distinct, the research approach and methodologies used in this study could be analogous for testing the antimalarial potential of N-(tert-butyl)-4-((3-(trifluoromethyl)phenylsulfonamido)methyl)piperidine-1-carboxamide, focusing on its interaction with resistant malaria strains (DeGowin et al., 1966).

Human Health Impact Studies

Investigations into the serum concentrations of polyfluoroalkyl compounds in the U.S. population highlighted the widespread exposure and potential health impacts of chemicals with fluorinated components, which can be relevant to understanding the impact of similarly structured compounds on human health (Calafat et al., 2007).